Cas no 21521-89-1 (Acetamide,2,2,2-trichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

Acetamide,2,2,2-trichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)- structure
21521-89-1 structure
Product Name:Acetamide,2,2,2-trichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
CAS No:21521-89-1
MF:C5H4Cl3N3OS
MW:260.528756141663
CID:284814
PubChem ID:283042
Update Time:2025-04-19

Acetamide,2,2,2-trichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2,2-trichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • 2,2,2-trichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
    • 2,2,2-trichloro-N-(5-methyl-[1,3,4]thiadiazol-2-yl)-acetamide
    • 2-Trichloracetamido-5-methyl-1,3,4-thiadiazol
    • AC1L5XS5
    • AC1Q5NZI
    • AR-1D0352
    • NSC137231
    • AKOS003864743
    • DTXSID60300497
    • 21521-89-1
    • NSC-137231
    • Inchi: 1S/C5H4Cl3N3OS/c1-2-10-11-4(13-2)9-3(12)5(6,7)8/h1H3,(H,9,11,12)
    • InChI Key: UFWZIIFCQGNINF-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1=NN=C(C)S1)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 258.91432
  • Monoisotopic Mass: 258.914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.749
  • Refractive Index: 1.651
  • PSA: 54.88
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